(S)-tert-Butyl 3-[(pyridin-3-ylmethyl)amino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(pyridin-3-ylmethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)19-9-5-7-14(12-19)18-11-13-6-4-8-17-10-13/h4,6,8,10,14,18H,5,7,9,11-12H2,1-3H3/t14-/m0/s1
• InChI Key: JXBUOGOUJLTBTC-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NCC2=CN=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)NCC2=CN=CC=C2
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups. It includes a piperidine ring, which is a common structure in many pharmaceutical compounds. The pyridin-3-ylmethyl group is a derivative of pyridine, a basic heterocyclic organic compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties such as density, melting point, and boiling point might be predicted based on its components.

Scientific Research Applications

Anticancer Activity

(S)-tert-Butyl 3-[(pyridin-3-ylmethyl)amino]piperidine-1-carboxylate: has been investigated for its potential as an anticancer agent. Specifically, it inhibits Dishevelled 1 (DVL1) protein, a crucial player in the WNT/β-catenin pathway. . The compound selectively targets DVL1 binding, making it a promising candidate for cancer therapy.

Antiviral Applications

Piperidine derivatives, including this compound, have shown antiviral activity. . Further research is needed to explore the specific antiviral mechanisms and potential applications.